2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid

• CAS No.: 1285631-37-9
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.3

Description

2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid is a chemical compound with the molecular formula C12H14N2O3 and a molecular weight of 234.25 g/mol . This compound is characterized by the presence of a benzoic acid moiety substituted with a 2-methyl group and a 2-oxo-1,3-diazinan-1-yl group. It is commonly used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid typically involves the reaction of 2-methylbenzoic acid with 2-oxo-1,3-diazinane under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid or ethanol, at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and solvents, along with optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the oxo group to hydroxyl or other reduced forms.

Substitution: The benzoic acid moiety can undergo electrophilic aromatic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens, nitrating agents, or sulfonating agents under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted benzoic acid derivatives .

Scientific Research Applications

2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid is utilized in several scientific research fields, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is used in studies involving enzyme inhibition and protein-ligand interactions.

Medicine: Research into potential therapeutic applications, such as anti-inflammatory or antimicrobial agents, often involves this compound.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the enzyme’s function. Additionally, it may interact with cellular pathways, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

2-methylbenzoic acid: Lacks the 2-oxo-1,3-diazinan-1-yl group, resulting in different chemical properties and reactivity.

4-(2-oxo-1,3-diazinan-1-yl)benzoic acid: Lacks the 2-methyl group, which affects its overall chemical behavior and applications.

Uniqueness

2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid is unique due to the presence of both the 2-methyl and 2-oxo-1,3-diazinan-1-yl groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various research and industrial applications .